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Compound of Interest

Compound Name: Quinine Di-N-oxide

CAS No.: 101655-92-9

Cat. No.: B1141184 Get Quote

CAS: 101655-92-9 | Synonyms: Quinine N,N'-Dioxide; (8α,9R)-6'-Methoxy-cinchonan-9-ol 1,1'-

Dioxide[1]

Executive Summary
Immediate Action Required: Treat Quinine Di-N-oxide as a High-Hazard Pharmaceutical

Waste. Unlike its parent compound (Quinine), the Di-N-oxide derivative possesses distinct

redox properties and heightened photoreactivity.

This guide provides a validated workflow for the safe containment and disposal of Quinine Di-
N-oxide. It addresses the specific risks associated with the N-oxide functionality, which renders

the compound susceptible to energetic photochemical rearrangement and potential

genotoxicity.

Chemical Characterization & Hazard Profile
Understanding the "Why" behind the protocol.

Quinine Di-N-oxide is a metabolite and oxidative impurity of Quinine. The presence of two N-

oxide moieties (on the quinuclidine nitrogen and the quinoline nitrogen) significantly alters its

stability profile compared to the parent alkaloid.
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Property Specification Operational Implication

CAS Number 101655-92-9 Use for specific waste profiling.

Molecular Formula C₂₀H₂₄N₂O₄
Oxygen-rich; potential oxidizer

behavior in bulk.

Stability
Photosensitive & Thermally

Labile

CRITICAL: Must be

stored/disposed in amber

glass. Light exposure causes

rearrangement to oxaziridines.

Reactivity Oxidizing Agent (Weak)

DO NOT MIX with strong

reducing agents, metal

hydrides, or phosphorus

compounds.

Toxicity Class
Cytotoxic / Genotoxic

(Presumed)

Handle as a potent bioactive

compound. N-oxides are often

metabolic triggers for DNA

damage.

The Photochemical Risk (Mechanism)
Why is amber glass mandatory? Upon exposure to UV/visible light, aromatic N-oxides undergo

deoxygenation or rearrangement into oxaziridines or isoxazoles. This reaction is not just a

purity issue; it changes the chemical identity of the waste, potentially creating species with

unknown toxicity profiles.
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Figure 1: Photochemical degradation pathway of N-oxides. Light absorption triggers

rearrangement, necessitating light-proof containment.

Personal Protective Equipment (PPE)
Standard lab PPE is insufficient due to the potential cytotoxicity of oxidized metabolites.

Hand Protection:Double-gloving is required.

Inner Layer: Nitrile (4 mil).

Outer Layer: Extended cuff Nitrile (minimum 5-8 mil) to cover wrist/lab coat gap.

Respiratory Protection: If handling powder, use a Class II Biosafety Cabinet (BSC) or a

chemical fume hood. If outside containment, an N95 or P100 respirator is mandatory to

prevent inhalation of dust.

Eye Protection: Chemical splash goggles (ANSI Z87.1).

Step-by-Step Disposal Protocol
Phase 1: Segregation & Containment
Objective: Prevent cross-reactivity and photochemical degradation.

Select Container: Use only Amber Glass or opaque High-Density Polyethylene (HDPE).

Prohibited: Clear glass (unless wrapped in foil), metal cans (potential redox reaction with

N-oxide).

Solvent Compatibility: If the waste is in solution, ensure the solvent is compatible with

incineration (e.g., Methanol, Acetonitrile, DMSO).

Avoid: Chlorinated solvents if possible (increases incineration cost/complexity), though

they are chemically compatible.

Segregation: Isolate from:

Strong acids (risk of exothermic decomposition).
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Reducing agents (risk of violent deoxygenation).

Phase 2: Labeling
Objective: Clear hazard communication for the waste vendor.

Label the container with the following specific text. Do not use generic "Chemical Waste" tags.

HAZARDOUS WASTE: PHARMACEUTICAL METABOLITE Chemical Name: Quinine Di-N-

oxide CAS: 101655-92-9 Hazards: TOXIC, PHOTOREACTIVE, OXIDIZER (Weak) Instruction:

DESTROY BY INCINERATION ONLY.

Phase 3: Final Disposal (Vendor Handoff)
Objective: Complete destruction of the heterocyclic ring system.

Method:High-Temperature Incineration (approx. 1000°C).

Justification: Chemical deactivation (e.g., reduction with bisulfite) is not recommended for

laboratory scale due to the complexity of validating the complete destruction of the genotoxic

N-oxide moiety. Incineration guarantees the breakdown of the quinoline/quinuclidine skeleton

into CO₂, H₂O, and NOx.

Operational Workflow Diagram
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Figure 2: Decision tree for the safe segregation and disposal of Quinine Di-N-oxide.
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Emergency Contingencies
Spill Response (Solid/Powder)

Evacuate: Clear the immediate area.

PPE: Don double nitrile gloves and N95 respirator.

Containment: Cover spill with damp paper towels (to prevent dust generation) or use a

dedicated Chemo-Spill Kit.

Do not dry sweep.

Cleanup: Wipe up with soap and water. Place all cleanup materials into the Amber Waste

Container.

Decontamination: Clean surface with 10% bleach solution (oxidative destruction of residues),

followed by water.

Accidental Exposure
Skin Contact: Wash with soap and water for 15 minutes. Do not use alcohol (increases skin

absorption).

Eye Contact: Flush for 15 minutes. Seek medical attention immediately (N-oxides can be

irritants).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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